Cas no 104093-34-7 (3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, methyl ester)

• Product Name: 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, methyl ester
• CAS No: 104093-34-7
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 1140747
• PubChem ID: 57351455
• Update Time: 2025-04-20

3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-bromophenyl)-2-oxobut-3-enoate
• 4-(4-bromophenyl)-2-oxo-3-Butenoic acid methyl ester
• 3-Butenoic acid, 4-(4-broMophenyl)-2-oxo-, Methyl ester
• 4-(4-bromo-phenyl)-2-oxo-3-butenoic acid methyl ester
• DB-059090
• OEKODHJXUIKZME-UHFFFAOYSA-N
• methyl (E)-4-(4-bromophenyl)-2-oxo-but-3-enoate
• 104093-34-7
• DA-17586
• 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-, methyl ester

• Inchi： 1S/C11H9BrO3/c1-15-11(14)10(13)7-4-8-2-5-9(12)6-3-8/h2-7H,1H3
• InChI Key： OEKODHJXUIKZME-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=CC(C(=O)OC)=O)=CC=1

Computed Properties

• Exact Mass: 267.97347
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37